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Personal protective equipment for handling Al-3
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Compound of Interest

Compound Name: Al-3

Cat. No.: B15558276

Essential Safety and Handling Guide for Al-3

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Al-3 (CAS 882288-28-0), an antioxidant response element (ARE) activator. The following
procedures are designed to ensure the safe handling of this compound in a laboratory setting
and to provide a clear operational and disposal plan.

Compound Identification and Properties

Al-3 is a chemical compound used in laboratory research to activate the antioxidant response
element (ARE). It is known to disrupt Nrf2/Keapl and Keap1/Cul3 interactions, leading to the
stabilization of Nrf2 and the induction of cytoprotective gene expression.

Chemical and Physical Properties
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Property Value Reference

1-Chloro-6,7-dihydro-6,6-
Chemical Name dimethyl-3-(methylsulfonyl)-
benzolc]thiophen-4(5H)-one

CAS Number 882288-28-0
Molecular Formula C11H13ClO3S2
Molecular Weight 292.8 g/mol
Purity >98% (HPLC)

N Soluble to 100 mM in DMSO
Solubility )

and to 50 mM in ethanol

Storage Store at +4°C

Personal Protective Equipment (PPE)

Given that specific toxicity data for Al-3 is not readily available, standard laboratory precautions
for handling chemical compounds of unknown toxicity should be strictly followed. The following
PPE is mandatory when handling Al-3.

Recommended Personal Protective Equipment (PPE) for Handling Al-3
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield.

To protect against splashes of
solutions containing Al-3,
which could cause eye
irritation.[1][2]

Skin Protection

- Gloves: Chemical-resistant
gloves (e.g., nitrile or
neoprene). Always inspect
gloves for integrity before use.
- Lab Coat: A flame-resistant
lab coat must be worn and fully
buttoned. - Clothing: Long
pants and closed-toe shoes

are required.

To prevent skin contact, as the
compound may be harmful if it
comes in contact with the skin.
[2][3] A lab coat provides a
removable barrier in case of a
spill.[3]

Respiratory Protection

All handling of Al-3 should be
performed within a certified
chemical fume hood. If a fume
hood is not available, a
NIOSH-approved respirator
may be necessary, requiring
enrollment in a respiratory

protection program.

To avoid inhalation of any
aerosols or dust of the
compound, which may cause

respiratory irritation.[1][3]

Operational and Disposal Plan

A systematic workflow is essential for the safe management of Al-3 from receipt to disposal.

Experimental Workflow for Handling Al-3
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4 Preparation )
Receiving and Inspection:
Inspect container for damage in a well-ventilated area.

Secure Storage

Storage:
Store at +4°C in a dry, well-ventilated area away from oxidizing agents.

Pre-Experiment Setup

PPE and Safety Check:
Don all required PPE. Ensure safety shower and eyewash are accessible.

- J
Begin Experiment

4 Handling )
y

Preparation for Use:
Prepare all equipment within a certified chemical fume hood.

Chemical Handling

Handling and Use:
Conduct all manipulations inside the fume hood. Use the smallest amount necessary.

- J

Post-Experiment

Disvnsal

Decontamination:
Thoroughly decontaminate all work surfaces and equipment.

Waste Segregation

Waste Collection:
Collect all chemical waste and contaminated disposables in a labeled hazardous waste container.

Final Step

Final Disposal:
Dispose of hazardous waste according to institutional and local regulations.

Click to download full resolution via product page

Caption: Workflow for safe handling of Al-3.
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Detailed Experimental Protocol:

e Receiving and Inspection: Upon receiving the compound, inspect the container for any signs
of damage or leaks in a well-ventilated area.

o Storage: Store the container at +4°C in a cool, dry, and well-ventilated location, away from
incompatible materials such as strong oxidizing agents.[1] Ensure the container is tightly
sealed.

e Preparation for Use:
o Before handling, put on all required PPE as detailed in the table above.

o Ensure that a safety shower and an eyewash station are easily accessible and have been
recently tested.

o Prepare all necessary equipment and reagents within a certified chemical fume hood to
minimize the time the container is open.[3]

e Handling and Use:

o Conduct all weighing and solution preparation of Al-3 inside a certified chemical fume
hood to prevent inhalation of any dust or aerosols.[3]

o Use the smallest amount of the chemical necessary for the experiment to minimize waste.
o Keep the container tightly sealed when not in use.[3]
e Post-Handling and Decontamination:

o After handling, thoroughly decontaminate all surfaces and equipment that may have come
into contact with Al-3 using an appropriate solvent (e.g., 70% ethanol).

e Disposal Plan:

o Chemical Waste: All unused Al-3 and solutions containing the compound must be treated
as hazardous chemical waste. Collect this waste in a designated, properly labeled, and
sealed hazardous waste container.[1]
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o Contaminated Materials: All disposable items that have come into contact with Al-3, such
as gloves, pipette tips, and absorbent paper, must be disposed of as hazardous waste.[3]

o Follow all institutional, local, and national regulations for the disposal of hazardous
chemical waste.

Emergency Procedures

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing.[1][2] Seek medical attention if irritation
develops.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][2] Seek immediate medical attention.

« Inhalation: Move the person to fresh air.[1] If not breathing, give artificial respiration. Seek
medical attention.

 Ingestion: Do not induce vomiting. Wash out the mouth with water. Seek immediate medical
attention.[1]

» Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., sand,
vermiculite) and place it in a sealed container for hazardous waste disposal.[1] For large
spills, evacuate the area and contact your institution's environmental health and safety
department.

By adhering to these guidelines, researchers, scientists, and drug development professionals
can minimize the risks associated with handling Al-3 and ensure a safe laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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